3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester

Specification

• Molecular Formula: C15H21BrN2O2S
• Molecular Weight: 373.3 g/mol
• IUPAC Name: tert-butyl 3-(6-bromopyridin-2-yl)sulfanylpiperidine-1-carboxylate
• Standard InChI: InChI=1S/C15H21BrN2O2S/c1-15(2,3)20-14(19)18-9-5-6-11(10-18)21-13-8-4-7-12(16)17-13/h4,7-8,11H,5-6,9-10H2,1-3H3
• Standard InChI Key: WZLRUWJLMBWKHE-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCCC(C1)SC2=NC(=CC=C2)Br
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)SC2=NC(=CC=C2)Br

Introduction

3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester is a synthetic organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound combines a piperidine ring with a tert-butyl ester group and a bromo-pyridine moiety linked through a sulfanyl group, which enhances its reactivity and interaction capabilities with biological targets.

Biological Activities and Potential Applications

Compounds with similar structures have shown potential in interacting with various biological targets, including enzymes and receptors. Modifications on the pyridine or piperidine rings can significantly influence binding affinity and selectivity, making them candidates for drug design, particularly in the development of protein kinase inhibitors.

Related Compounds and Structural Variants

Several compounds share structural similarities with 3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester, highlighting the diversity within this class of molecules:

Compound Name	Structure	Unique Features
(R)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	C14H19BrN2O2S	Contains a pyrrolidine ring instead of piperidine
Tert-butyl 4-(6-bromopyridin-2-yl)oxy-piperidine-1-carboxylate	C15H21BrN2O3	Features an ether linkage instead of a sulfanyl group
Tert-butyl 4-(5-bromopyridin-2-yl)piperazine-1-carboxylic acid	C15H21BrN3O3	Incorporates a piperazine ring, affecting its pharmacological profile